Cas no 1566729-16-5 (3-cyclobutoxy-5-methylaniline)

• Product Name: 3-cyclobutoxy-5-methylaniline
• CAS No: 1566729-16-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6349260
• PubChem ID: 112648468
• Update Time: 2025-10-21

3-cyclobutoxy-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutoxy-5-methylaniline
• EN300-1295883
• 1566729-16-5

• Inchi： 1S/C11H15NO/c1-8-5-9(12)7-11(6-8)13-10-3-2-4-10/h5-7,10H,2-4,12H2,1H3
• InChI Key： BLJOEDBTQBSSQN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C)C=1)N)C1CCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-cyclobutoxy-5-methylaniline

Introduction to 3-cyclobutoxy-5-methylaniline (CAS No. 1566729-16-5) and Its Emerging Applications in Chemical Biology

3-cyclobutoxy-5-methylaniline, identified by the chemical identifier CAS No. 1566729-16-5, is a heterocyclic aromatic amine that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the class of anilines, which are widely recognized for their role as intermediates in pharmaceutical synthesis and as key structural motifs in bioactive molecules. The presence of both a cyclobutyl group and a methyl substituent in the aromatic ring imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery.

The 3-cyclobutoxy-5-methylaniline structure exhibits a balance between lipophilicity and polarity, which is often critical for membrane permeability and binding affinity to biological targets. This balance has been explored in recent studies aiming to develop novel therapeutic agents with improved pharmacokinetic profiles. The cyclobutyl moiety, in particular, has been shown to enhance metabolic stability while maintaining sufficient flexibility for optimal binding interactions.

In recent years, there has been growing interest in leveraging computational chemistry and molecular modeling to predict the biological activity of 3-cyclobutoxy-5-methylaniline derivatives. Advanced techniques such as quantum mechanical calculations and docking studies have revealed that this compound exhibits promising interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational analyses suggest that derivatives of 3-cyclobutoxy-5-methylaniline may exhibit inhibitory effects on certain kinases, making them potential candidates for further development as antineoplastic agents.

Experimental validation of these computational findings has been conducted through high-throughput screening (HTS) campaigns, where libraries of 3-cyclobutoxy-5-methylaniline analogs have been tested for their ability to modulate biological targets. Some of these derivatives have shown encouraging results in preclinical models, particularly in the context of inflammation and pain management. The cyclobutyl group's ability to stabilize the molecule against enzymatic degradation has been particularly noteworthy, suggesting its utility in designing long-acting pharmaceuticals.

The synthesis of 3-cyclobutoxy-5-methylaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled more efficient routes to this compound. These advancements not only facilitate large-scale production but also allow for rapid diversification of the molecular structure through combinatorial chemistry approaches.

The potential applications of 3-cyclobutoxy-5-methylaniline extend beyond traditional pharmaceuticals into the realm of agrochemicals and specialty chemicals. Its structural framework can be modified to enhance its efficacy as a pesticide or herbicide, targeting specific enzymes or receptors in pests while minimizing environmental impact. Additionally, its role as an intermediate in the synthesis of dyes and polymers has been explored, highlighting its versatility across multiple industries.

From a regulatory perspective, 3-cyclobutoxy-5-methylaniline (CAS No. 1566729-16-5) is subject to standard safety assessments to ensure its handling is safe for researchers and industrial workers. While it does not fall under any restricted categories such as hazardous or controlled substances, proper protocols must be followed during synthesis and handling to mitigate any potential risks associated with organic chemical reagents.

Future research directions for 3-cyclobutoxy-5-methylaniline include exploring its role in medicinal chemistry through structure-activity relationship (SAR) studies. By systematically modifying substituents on the aromatic ring or the cyclobutyl group, researchers aim to uncover novel bioactivities that could lead to breakthroughs in treating neurological disorders or infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

The growing body of literature on 3-cyclobutoxy-5-methylaniline underscores its significance as a building block in synthetic chemistry and drug discovery. As our understanding of its properties evolves, so too will its applications across various scientific disciplines. The compound's unique combination of structural features makes it a valuable asset for chemists seeking to develop next-generation therapeutics with improved efficacy and safety profiles.